Cas no 2503209-40-1 (2(1H)-Pyridinone, 5-bromo-3-fluoro-6-methyl-)

• Product Name: 2(1H)-Pyridinone, 5-bromo-3-fluoro-6-methyl-
• CAS No: 2503209-40-1
• MF: C₆H₅BrFNO
• MW: 206.012404203415
• CID: 5873854
• PubChem ID: 155822556
• Update Time: 2023-11-20

2(1H)-Pyridinone, 5-bromo-3-fluoro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 5-bromo-3-fluoro-6-methyl-
• 2503209-40-1
• 5-Bromo-3-fluoro-6-methyl-1H-pyridin-2-one
• EN300-27146639
• 5-bromo-3-fluoro-6-methyl-1,2-dihydropyridin-2-one

• Inchi： 1S/C6H5BrFNO/c1-3-4(7)2-5(8)6(10)9-3/h2H,1H3,(H,9,10)
• InChI Key： UVCOYAJLJSYTEX-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=C(Br)C=C1F

Computed Properties

• Exact Mass: 204.95385g/mol
• Monoisotopic Mass: 204.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.72±0.1 g/cm3(Predicted)
• Boiling Point: 235.6±40.0 °C(Predicted)
• pka: 9.00±0.10(Predicted)